Cas no 7048-67-1 (6-[(4-methoxybenzyl)oxy]-2-(thiophen-2-ylmethylidene)-1-benzofuran-3(2H)-one)

• Product name: 6-[(4-methoxybenzyl)oxy]-2-(thiophen-2-ylmethylidene)-1-benzofuran-3(2H)-one
• CAS No: 7048-67-1
• MF: C₂₁H₁₆O₄S
• MW: 364.414344787598
• CID: 1743727
• PubChem ID: 5266814

6-[(4-methoxybenzyl)oxy]-2-(thiophen-2-ylmethylidene)-1-benzofuran-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-[(4-methoxybenzyl)oxy]-2-(thiophen-2-ylmethylidene)-1-benzofuran-3(2H)-one
• 6-[(4-methoxyphenyl)methoxy]-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one
• 7048-67-1
• DTXSID60414528

• Inchi： InChI=1S/C21H16O4S/c1-23-15-6-4-14(5-7-15)13-24-16-8-9-18-19(11-16)25-20(21(18)22)12-17-3-2-10-26-17/h2-12H,13H2,1H3
• InChI Key： LQQUHURKLTYFFJ-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)COC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CS4)O3

Computed Properties

• Exact Mass: 364.07698
• Monoisotopic Mass: 364.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 73Ų

Experimental Properties

• PSA: 44.76